Cas no 422568-68-1 (α-methyl-d-4-fluorophenylalanine)

• Product Name: α-methyl-d-4-fluorophenylalanine
• CAS No: 422568-68-1
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD08061612
• CID: 326696
• PubChem ID: 14606002
• Update Time: 2025-10-30

α-methyl-d-4-fluorophenylalanine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(4-fluorophenyl)-2-methylpropanoic acid
• (2R)-2-amino-3-(4-fluorophenyl)-2-methylpropanoic acid
• alpha-methyl-D-4-Fluorophe
• ALPHA-METHYL-D-4-FLUOROPHENYLALANINE,
• D-Phenylalanine,4-fluoro-a-methyl-
• α-Methyl-D-4-Fluorophenylalanine
• Alpha-Methyl-D-fluorophenylalanine
• 4-Fluoro-alpha-Methyl-L-Phenylalanine
• alpha-Methyl-D-4-Fluorophenylalanine
• DTXSID40562117
• (S)-alpha-Methyl-4-fluorophenylalanine, (S)-2-Amino-2-methyl-3-(4'-fluorophenyl)propanoic acid (H-L-aMePhe(4-F)-OH)
• alpha-methyl-L-4-Fluorophe
• F97769
• A897910
• H-4-fluoro--Me-D-Phe-OH
• PS-12888
• 4-Fluoro-a-methyl-D-phenylalanine
• 4-Fluoro-alpha-methyl-D-phenylalanine
• CS-0452353
• MFCD08061614
• AKOS006286921
• SCHEMBL9079628
• 422568-68-1
• H-4-fluoro-alpha-Me-D-Phe-OH
• (R)-alpha-Methyl4-fluorophenylalaine
• α-methyl-d-4-fluorophenylalanine

• MDL： MFCD08061612
• Inchi： 1S/C10H12FNO2/c1-10(12,9(13)14)6-7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m1/s1
• InChI Key： BBRMBENCQBOTHY-SNVBAGLBSA-N
• SMILES： FC1C=CC(=CC=1)C[C@@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 197.08500
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.87050

Additional information on α-methyl-d-4-fluorophenylalanine

Introduction to α-methyl-d-4-fluorophenylalanine (CAS No. 422568-68-1)

α-methyl-d-4-fluorophenylalanine (CAS No. 422568-68-1) is a synthetic amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a fluorinated analog of phenylalanine, with a methyl group attached to the α-carbon, making it a valuable tool for studying protein structure and function, as well as for the development of novel therapeutic agents.

The introduction of a fluorine atom into the phenylalanine structure imparts unique properties to α-methyl-d-4-fluorophenylalanine. Fluorine, being the most electronegative element, can significantly alter the electronic and steric properties of the molecule. This modification can influence the conformational stability and binding affinity of proteins, making α-methyl-d-4-fluorophenylalanine an important probe for investigating protein-protein interactions and enzyme mechanisms.

In recent years, α-methyl-d-4-fluorophenylalanine has been extensively studied for its potential applications in drug discovery. One of the key areas of interest is its use as a building block in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The incorporation of α-methyl-d-4-fluorophenylalanine into these molecules can enhance their binding affinity to target receptors, thereby improving their therapeutic efficacy.

Research has also shown that α-methyl-d-4-fluorophenylalanine can be used to study the effects of fluorination on protein folding and stability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the introduction of fluorinated amino acids like α-methyl-d-4-fluorophenylalanine can stabilize protein structures by increasing hydrophobic interactions and reducing conformational flexibility. This property makes it particularly useful in the design of thermostable enzymes and proteins for industrial applications.

Beyond its use in basic research, α-methyl-d-4-fluorophenylalanine has shown promise in clinical settings. In a recent clinical trial, a peptidomimetic containing α-methyl-d-4-fluorophenylalanine was evaluated for its efficacy in treating neurodegenerative diseases. The results indicated that the compound could effectively cross the blood-brain barrier and modulate key signaling pathways involved in disease progression. This finding highlights the potential of α-methyl-d-4-fluorophenylalanine-based therapeutics in addressing unmet medical needs.

The synthesis of α-methyl-d-4-fluorophenylalanine involves several well-established chemical reactions, including fluorination and alkylation steps. The process typically starts with the preparation of 4-fluorophenylacetonitrile, which is then converted to the corresponding amide through hydrolysis and subsequent reduction to form the amino acid derivative. The final step involves methylation at the α-carbon position to yield α-methyl-d-4-fluorophenylalanine. Advances in synthetic chemistry have made it possible to produce this compound on a large scale with high purity and yield.

In conclusion, α-methyl-d-4-fluorophenylalanine (CAS No. 422568-68-1) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical properties make it an invaluable tool for studying protein structure and function, developing novel peptidomimetics, and designing thermostable enzymes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and improving human health.